Cas no 871798-07-1 (N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• CAS No: 871798-07-1
• MF: C₂₃H₂₇N₃O₄S₂
• MW: 473.608183145523
• CID: 6393020
• PubChem ID: 16258371
• Update Time: 2023-12-26

N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 871798-07-1
• N-(3-carbamoyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• Z27358012
• EN300-26620989

• Inchi： 1S/C23H27N3O4S2/c24-21(27)20-18-8-4-5-9-19(18)31-23(20)25-22(28)17-10-13-26(14-11-17)32(29,30)15-12-16-6-2-1-3-7-16/h1-3,6-7,12,15,17H,4-5,8-11,13-14H2,(H2,24,27)(H,25,28)/b15-12+
• InChI Key： APSUVTHOFWYZRB-NTCAYCPXSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(NC2=C(C(N)=O)C3=C(CCCC3)S2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 473.14429870g/mol
• Monoisotopic Mass: 473.14429870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 146Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides